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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115 Get Quote

Essential Safety and Handling Guide for 1,2,3-
Tribromobenzene
This guide provides essential, procedural information for the safe handling and disposal of

1,2,3-Tribromobenzene (CAS No. 608-21-9) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure operational safety and

proper environmental stewardship.

Hazard Identification and Physicochemical
Properties
1,2,3-Tribromobenzene is a solid organic compound that poses several health and

environmental risks. It is crucial to understand its properties and hazards before handling.

GHS Hazard Classification The substance is classified with the following hazards.
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage / Eye

Irritation
2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[2][3]

Hazardous to the Aquatic

Environment (Long-Term)
1

H410: Very toxic to aquatic life

with long lasting effects.[3]

Physicochemical Data Key physical and chemical properties are summarized below.

Property Value Reference

Molecular Formula C₆H₃Br₃ [1][4]

Molecular Weight 314.80 g/mol [1][4]

Appearance Colorless solid [5]

Melting Point 86 - 90 °C [4]

Boiling Point 274 - 276 °C [5]

Density 2.3 g/cm³ [4]

Water Solubility Practically insoluble [5]

Log P (Octanol/Water) 4.22 [4]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against exposure. The following

equipment is mandatory when handling 1,2,3-Tribromobenzene.
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Protection Type Minimum Requirement Standard

Eye and Face
Chemical safety goggles

and/or a full-face shield.

OSHA 29 CFR 1910.133 or EN

166.[6][7]

Hand

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

PVC).

OSHA 29 CFR 1910.138.[2][8]

Body

Fully-buttoned laboratory coat.

An apron may be required for

larger quantities.

[2][3]

Respiratory

Required if dust is generated

or ventilation is inadequate.

Use a NIOSH/MSHA or EN

149 approved respirator with

an appropriate particulate filter.

OSHA 29 CFR 1910.134.[2][7]

Operational Plan for Safe Handling
A systematic approach is essential to minimize risk during handling procedures.

Step 1: Preparation and Engineering Controls

Ventilation: Always handle 1,2,3-Tribromobenzene inside a certified chemical fume hood to

control dust and vapor.[2][3][6]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

immediately accessible.[2][6]

Review SDS: Read the Safety Data Sheet (SDS) thoroughly before beginning work.

Step 2: Donning PPE

Put on your lab coat, followed by safety goggles, and finally, gloves. This sequence ensures

that gloves remain clean for handling the chemical.

Step 3: Aliquoting and Transfer
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Minimize Dust: Handle the solid carefully to avoid generating dust. Use a spatula for

transfers.

Containment: Perform all transfers over a tray or containment surface to catch any spills.

Sealing: Keep the primary container tightly closed when not in use.[2][6]

Step 4: Post-Handling Decontamination

Clean Workspace: Wipe down the work area in the fume hood with an appropriate solvent

and then soap and water.

Doffing PPE: Remove gloves first, followed by the lab coat and safety goggles.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.[6]

Emergency Procedures and First Aid
In case of accidental exposure or spill, follow these immediate actions.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Seek immediate medical attention.

[6][9]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area promptly and

thoroughly with soap and water. If skin irritation

occurs, get medical advice.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2][6]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][6]

Spill

Evacuate unnecessary personnel.[2] Wearing

full PPE, sweep up the spilled solid, minimizing

dust generation, and place it into a labeled,

sealed container for hazardous waste disposal.

[2][6] Do not allow the chemical to enter drains

or the environment.[6][7]

Disposal Plan
Proper disposal is critical to prevent environmental contamination.

Step 1: Waste Characterization

1,2,3-Tribromobenzene is a halogenated organic solid.[10] It must be segregated from

other waste streams.
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Step 2: Containerization

Collect all waste material (including contaminated PPE and cleaning materials) in a

dedicated, chemically compatible container.

The container must be clearly labeled as "Hazardous Waste: 1,2,3-Tribromobenzene" and

include the appropriate hazard symbols.

Step 3: Storage and Disposal

Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area.

Arrange for disposal through your institution's licensed hazardous waste disposal service. Do

not dispose of it in regular trash or down the drain.[6]

Safe Handling and Disposal Workflow
The following diagram illustrates the logical steps for safely managing 1,2,3-Tribromobenzene
in the laboratory.
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Start: Plan to Handle
1,2,3-Tribromobenzene

1. Assess Hazards
- Review SDS

- Irritant (Skin, Eyes, Respiratory)
- Aquatic Toxin

2. Select & Don PPE
- Safety Goggles & Face Shield

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if needed)

3. Handling Operations
(In Chemical Fume Hood)

Incident Occurs?

Spill / Exposure Event
- Follow Emergency Procedures

- Administer First Aid

Yes  

4. Decontamination
- Clean work area

- Doff PPE correctly

  No

5. Waste Disposal
- Segregate as Halogenated

Organic Solid Waste
- Label & Seal Container

End

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2,3-Tribromobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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